![molecular formula C11H16O2 B1617752 2-Octynoic acid, 2-propen-1-yl ester CAS No. 73157-43-4](/img/structure/B1617752.png)
2-Octynoic acid, 2-propen-1-yl ester
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Overview
Description
2-Octynoic acid, 2-propen-1-yl ester is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
The exact mass of the compound 2-Octynoic acid, 2-propen-1-yl ester is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties
CAS RN |
73157-43-4 |
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Product Name |
2-Octynoic acid, 2-propen-1-yl ester |
Molecular Formula |
C11H16O2 |
Molecular Weight |
180.24 g/mol |
IUPAC Name |
prop-2-enyl oct-2-ynoate |
InChI |
InChI=1S/C11H16O2/c1-3-5-6-7-8-9-11(12)13-10-4-2/h4H,2-3,5-7,10H2,1H3 |
InChI Key |
YJHAHRNANWIZTN-UHFFFAOYSA-N |
SMILES |
CCCCCC#CC(=O)OCC=C |
Canonical SMILES |
CCCCCC#CC(=O)OCC=C |
Other CAS RN |
73157-43-4 |
Pictograms |
Irritant |
Origin of Product |
United States |
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